Cas no 95299-17-5 (methyl 2-(2,4-difluorophenyl)acetate)

• Product Name: methyl 2-(2,4-difluorophenyl)acetate
• CAS No: 95299-17-5
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• MDL: MFCD12031752
• CID: 799335
• PubChem ID: 50998344
• Update Time: 2025-11-01

methyl 2-(2,4-difluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2,4-difluoro-, methyl ester
• methyl 2-(2,4-difluorophenyl)acetate
• Methyl2,4-difluorophenylacetate97
• Methyl (2,4-difluorophenyl)acetate
• DTXSID90679269
• PSJRCJPFUFWIJU-UHFFFAOYSA-N
• 2,4-Difluorophenylacetic acid methyl ester
• Benzeneacetic acid, 2,4-difluoro-, methyl ester
• MFCD12031752
• CS-0158744
• Methyl 2,4-Difluorophenylacetate
• AKOS006342865
• Methyl 2,4-difluorobenzeneacetate
• methyl2-(2,4-difluorophenyl)acetate
• METHYL2,4-DIFLUOROPHENYLACETATE
• BS-24645
• SCHEMBL3967997
• 95299-17-5

• MDL： MFCD12031752
• Inchi： 1S/C9H8F2O2/c1-13-9(12)4-6-2-3-7(10)5-8(6)11/h2-3,5H,4H2,1H3
• InChI Key： PSJRCJPFUFWIJU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(=O)OC)F

Computed Properties

• Exact Mass: 186.049
• Monoisotopic Mass: 186.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on methyl 2-(2,4-difluorophenyl)acetate

Comprehensive Guide to Benzeneacetic acid,2,4-difluoro-, methyl ester (CAS No. 95299-17-5)

Benzeneacetic acid,2,4-difluoro-, methyl ester (CAS No. 95299-17-5) is a fluorinated aromatic ester with significant applications in pharmaceuticals, agrochemicals, and specialty chemicals. This compound, also known as methyl 2,4-difluorophenylacetate, is gaining attention due to its unique chemical properties and versatility in organic synthesis. Researchers and industry professionals are increasingly interested in this compound for its potential in developing new drug intermediates and crop protection agents.

The molecular structure of Benzeneacetic acid,2,4-difluoro-, methyl ester features a benzene ring substituted with two fluorine atoms at the 2 and 4 positions, along with an acetic acid methyl ester side chain. This configuration provides excellent chemical stability and reactivity, making it valuable for various synthetic applications. The presence of fluorine atoms enhances its lipophilicity and bioavailability, which are crucial factors in pharmaceutical development.

In recent years, the demand for fluorinated compounds like Benzeneacetic acid,2,4-difluoro-, methyl ester has surged due to their importance in medicinal chemistry. Fluorine incorporation often improves the metabolic stability and binding affinity of drug molecules. This compound serves as a key intermediate in the synthesis of anti-inflammatory drugs, antifungal agents, and CNS-active compounds, addressing current healthcare challenges.

The agrochemical industry also benefits from Benzeneacetic acid,2,4-difluoro-, methyl ester as a building block for pesticides and herbicides. With growing concerns about food security and sustainable agriculture, researchers are exploring fluorinated compounds for their enhanced efficacy and environmental profiles. This compound's stability under various conditions makes it particularly valuable for formulating crop protection solutions.

From a synthetic chemistry perspective, Benzeneacetic acid,2,4-difluoro-, methyl ester offers multiple advantages. Its ester group allows for straightforward hydrolysis or transesterification reactions, while the difluorophenyl moiety enables diverse electrophilic aromatic substitutions. These characteristics make it a versatile intermediate for constructing complex molecular architectures, particularly in heterocyclic chemistry.

The global market for Benzeneacetic acid,2,4-difluoro-, methyl ester is expanding, driven by increasing R&D investments in pharmaceuticals and agrochemicals. Manufacturers are focusing on developing efficient synthesis routes to meet the growing demand while maintaining high purity standards. Recent advancements in green chemistry have led to improved production methods with reduced environmental impact, aligning with the industry's sustainability goals.

Quality control is paramount when working with Benzeneacetic acid,2,4-difluoro-, methyl ester. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are essential for verifying purity and structural integrity. Proper storage conditions - typically cool, dry environments protected from light - help maintain the compound's stability over extended periods.

Researchers frequently search for information about synthetic applications of fluorinated esters, methyl 2,4-difluorophenylacetate uses, and CAS 95299-17-5 properties. These search trends reflect the compound's growing importance across multiple scientific disciplines. The unique combination of fluorine substitution and ester functionality in Benzeneacetic acid,2,4-difluoro-, methyl ester continues to inspire innovative applications in material science and chemical biology.

When handling Benzeneacetic acid,2,4-difluoro-, methyl ester, standard laboratory safety protocols should be followed. While not classified as hazardous under normal conditions, appropriate personal protective equipment (PPE) including gloves and safety glasses is recommended. The compound's material safety data sheet (MSDS) provides comprehensive guidance for safe handling and disposal procedures.

The future outlook for Benzeneacetic acid,2,4-difluoro-, methyl ester appears promising, with potential applications emerging in electronic materials and specialty polymers. As fluorine chemistry continues to advance, this compound may find new roles in developing advanced materials with tailored properties. Ongoing research into its structure-activity relationships will likely uncover additional valuable applications across scientific and industrial domains.